Cas no 1197232-65-7 (3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl)

3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl is a fluorinated biphenyl derivative featuring an amine functional group and a trifluoromethyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to the electron-withdrawing properties of the trifluoromethyl group, which can enhance metabolic stability and binding affinity in bioactive molecules. The hydrochloride salt form improves solubility and handling for synthetic applications. Its structural motif is valuable in the development of kinase inhibitors, receptor modulators, and other small-molecule therapeutics. The compound’s purity and well-defined synthetic route make it a reliable intermediate for further functionalization in medicinal chemistry and material science applications.
3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl structure
1197232-65-7 structure
Product Name:3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl
CAS No:1197232-65-7
MF:C13H11ClF3N
MW:273.681352853775
CID:4562664
Update Time:2025-05-19

3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(trifluoromethyl)phenyl]aniline:hydrochloride
    • 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl
    • Inchi: 1S/C13H10F3N.ClH/c14-13(15,16)10-5-3-4-9(8-10)11-6-1-2-7-12(11)17;/h1-8H,17H2;1H
    • InChI Key: ZFWMQBKNSLEWSN-UHFFFAOYSA-N
    • SMILES: NC1C=CC=CC=1C1C=CC=C(C(F)(F)F)C=1.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2

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Additional information on 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl

Comprehensive Overview of 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl (CAS No. 1197232-65-7)

The compound 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl (CAS No. 1197232-65-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and biphenyl backbone, make it a valuable intermediate in the synthesis of bioactive compounds. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries such as "What is the role of trifluoromethyl in drug design?" and "How is biphenyl-2-amine HCl used in medicinal chemistry?".

One of the key reasons for the growing interest in 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl is its potential in drug discovery. The trifluoromethyl group is known to enhance metabolic stability and lipophilicity, which are critical factors in optimizing pharmacokinetic profiles. Researchers often search for "trifluoromethyl compounds in drug development" or "biphenyl derivatives as pharmaceutical intermediates," highlighting the compound's relevance. Its HCl salt form further improves solubility, making it suitable for formulation studies.

In addition to pharmaceuticals, 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl finds applications in material science. The biphenyl core contributes to π-π stacking interactions, which are essential for designing organic electronic materials. Queries like "biphenyl-based materials for OLEDs" or "trifluoromethyl effects on material properties" reflect the compound's versatility. Its synthesis and purification methods are also frequently discussed, with terms such as "CAS 1197232-65-7 synthesis protocol" being popular among chemists.

Environmental and regulatory considerations are another hotspot for discussions around 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl. While the compound is not classified as hazardous, researchers often inquire about "green chemistry approaches for biphenyl derivatives" or "sustainable synthesis of trifluoromethyl compounds." These trends align with the global push toward eco-friendly chemical processes, making the compound a subject of interest for sustainable innovation.

From a technical standpoint, the characterization of 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl involves advanced analytical techniques such as NMR, HPLC, and mass spectrometry. Search terms like "analytical methods for CAS 1197232-65-7" or "quality control of biphenyl-2-amine derivatives" underscore the need for precise quantification and purity assessment. These methods ensure the compound meets the stringent requirements of industrial and academic applications.

In summary, 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine HCl (CAS No. 1197232-65-7) is a multifaceted compound with broad utility in pharmaceuticals, materials, and beyond. Its structural motifs, such as the trifluoromethyl group and biphenyl scaffold, address contemporary research challenges, from drug design to sustainable chemistry. By exploring trending topics like "trifluoromethyl in medicinal chemistry" or "biphenyl derivatives applications," this article aims to provide a holistic understanding of its significance in modern science.

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